Cas no 53700-95-1 (4,5-Dimethyl-1H-pyrrole-2-carbaldehyde)

• Product Name: 4,5-Dimethyl-1H-pyrrole-2-carbaldehyde
• CAS No: 53700-95-1
• MF: C₇H₉NO
• MW: 123.152461767197
• MDL: MFCD01461611
• CID: 356610
• PubChem ID: 578970
• Update Time: 2025-04-19

4,5-Dimethyl-1H-pyrrole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4,5-Dimethyl-1H-pyrrole-2-carbaldehyde
• 1H-Pyrrole-2-carboxaldehyde, 4,5-dimethyl-
• 4,5-DIMETHYL-1H-PYRROLE-2-CARBOXALDEHYDE
• 2-Formyl-4,5-dimethyl-pyrrole
• 2-formyl-4,5-dimethyl-1h-pyrrole
• 53700-95-1
• MFCD01461611
• CS-0331839
• NCGC00338619-01
• AB01331627-02
• Z1255383545
• AKOS005593666
• 4,5-Dimethylpyrrole-2-carboxaldehyde
• SB62623
• SY284154
• EN300-6951340
• 4,5-Dimethyl-1H-pyrrole-2-carbaldehyde #
• SCHEMBL6015905
• 4,5-dimethylpyrrole-2-carbaldehyde
• STK674965
• DB-305265

• MDL： MFCD01461611
• Inchi： 1S/C7H9NO/c1-5-3-7(4-9)8-6(5)2/h3-4,8H,1-2H3
• InChI Key： SCJGLQUCTCAPAB-UHFFFAOYSA-N
• SMILES： O=CC1=CC(C)=C(C)N1

Computed Properties

• Exact Mass: 122.06064
• Monoisotopic Mass: 123.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 32.9Ų

Experimental Properties

• PSA: 29.96